3-Mercapto-3-methylbutyl Formate
3-Mercapto-3-methylbutyl Formate
3-Mercapto-3-methylbutyl formate, also known as 3-methyl-3-sulfanylbutyl formate or fema 3855, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). 3-Mercapto-3-methylbutyl formate is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 3-mercapto-3-methylbutyl formate is primarily located in the cytoplasm. 3-Mercapto-3-methylbutyl formate is a cat, fruity, and herbal tasting compound that can be found in coffee and coffee products. This makes 3-mercapto-3-methylbutyl formate a potential biomarker for the consumption of this food product.
Brand Name:
Vulcanchem
CAS No.:
50746-10-6
VCID:
VC0133599
InChI:
InChI=1S/C6H12O2S/c1-6(2,9)3-4-8-5-7/h5,9H,3-4H2,1-2H3
SMILES:
CC(C)(CCOC=O)S
Molecular Formula:
C6H12O2S
Molecular Weight:
148.23 g/mol
3-Mercapto-3-methylbutyl Formate
CAS No.: 50746-10-6
Reference Standards
VCID: VC0133599
Molecular Formula: C6H12O2S
Molecular Weight: 148.23 g/mol
| CAS No. | 50746-10-6 |
|---|---|
| Product Name | 3-Mercapto-3-methylbutyl Formate |
| Molecular Formula | C6H12O2S |
| Molecular Weight | 148.23 g/mol |
| IUPAC Name | (3-methyl-3-sulfanylbutyl) formate |
| Standard InChI | InChI=1S/C6H12O2S/c1-6(2,9)3-4-8-5-7/h5,9H,3-4H2,1-2H3 |
| Standard InChIKey | VTAPYUYITKYXJB-UHFFFAOYSA-N |
| SMILES | CC(C)(CCOC=O)S |
| Canonical SMILES | CC(C)(CCOC=O)S |
| Density | d 1.03 1.03 |
| Physical Description | colourless liquid |
| Description | 3-Mercapto-3-methylbutyl formate, also known as 3-methyl-3-sulfanylbutyl formate or fema 3855, belongs to the class of organic compounds known as carboxylic acid esters. These are carboxylic acid derivatives in which the carbon atom from the carbonyl group is attached to an alkyl or an aryl moiety through an oxygen atom (forming an ester group). 3-Mercapto-3-methylbutyl formate is slightly soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 3-mercapto-3-methylbutyl formate is primarily located in the cytoplasm. 3-Mercapto-3-methylbutyl formate is a cat, fruity, and herbal tasting compound that can be found in coffee and coffee products. This makes 3-mercapto-3-methylbutyl formate a potential biomarker for the consumption of this food product. |
| Solubility | soluble in water at 1000 mg/L, white petrolatum 250 g/kg at 20oC, acetone and 95% ethanol at 20oC |
| Synonyms | 3-Mercapto-3-methyl-1-butanol 1-Formate; |
| PubChem Compound | 526487 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume